Cas no 3450-63-3 (Phosphonic acid, (2-oxohexyl)-, diethyl ester)

• Product Name: Phosphonic acid, (2-oxohexyl)-, diethyl ester
• CAS No: 3450-63-3
• MF: C₁₀H₂₁O₄P
• MW: 236.245104551315
• CID: 1462883
• PubChem ID: 10977428
• Update Time: 2025-04-20

Phosphonic acid, (2-oxohexyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-oxohexyl)-, diethyl ester
• 1-diethoxyphosphorylhexan-2-one
• DTXSID40450525
• 6-(diethoxyphosphoryl)hexan-5-one
• 1-diethoxyphosphoryl-hexan-2-one
• 3450-63-3
• diethyl 2-oxohexylphosphonate

• Inchi： 1S/C10H21O4P/c1-4-7-8-10(11)9-15(12,13-5-2)14-6-3/h4-9H2,1-3H3
• InChI Key： WGOUPXCQELLICT-UHFFFAOYSA-N
• SMILES： P(CC(CCCC)=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 236.11783
• Monoisotopic Mass: 236.11774614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 3.01180